Cas no 2640949-49-9 (4-[4-(2-Methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-[4-(2-Methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidine
• CAS No: 2640949-49-9
• MF: C₁₅H₁₇F₃N₆S
• MW: 370.395890951157
• CID: 5317701
• PubChem ID: 155798425
• Update Time: 2025-06-11

4-[4-(2-Methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS040731032
• F6792-1164
• 2640949-49-9
• 4-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidine
• 4-[4-(2-Methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidine

• Inchi： 1S/C15H17F3N6S/c1-10-19-4-3-12(20-10)23-5-7-24(8-6-23)13-9-11(15(16,17)18)21-14(22-13)25-2/h3-4,9H,5-8H2,1-2H3
• InChI Key： WRQMAYWDBBXXIM-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C(F)(F)F)=CC(=N1)N1CCN(C2C=CN=C(C)N=2)CC1

Computed Properties

• Exact Mass: 370.11875023g/mol
• Monoisotopic Mass: 370.11875023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.3Ų

Additional information on 4-[4-(2-Methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidine

4-[4-(2-Methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidine: A Comprehensive Overview

4-[4-(2-Methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidine (CAS No. 2640949-49-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the pyrimidine family and features a unique combination of functional groups that contribute to its biological activity.

The molecular structure of 4-[4-(2-Methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidine is characterized by a central pyrimidine ring substituted with a piperazine moiety, a methylsulfanyl group, and a trifluoromethyl group. The presence of these functional groups imparts specific chemical and biological properties that make this compound an attractive candidate for drug development.

Recent studies have highlighted the potential of 4-[4-(2-Methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects, potentially due to its ability to modulate specific neurotransmitter systems. The compound's ability to cross the blood-brain barrier also enhances its efficacy in targeting central nervous system (CNS) disorders.

In addition to its neuroprotective properties, 4-[4-(2-Methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidine has been investigated for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Furthermore, preliminary research suggests that this compound may have selective cytotoxic effects on cancer cells, particularly those overexpressing certain receptors or enzymes.

The pharmacokinetic profile of 4-[4-(2-Methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidine has also been extensively studied. Its high bioavailability and favorable metabolic stability contribute to its suitability for oral administration. Additionally, the compound's low toxicity and minimal side effects make it an attractive option for long-term therapeutic use.

In terms of clinical development, several phase I and II trials are currently underway to evaluate the safety and efficacy of 4-[4-(2-Methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidine. Early results from these trials have been promising, with patients showing significant improvements in symptoms and quality of life. The compound's broad-spectrum activity and favorable safety profile have led to increased interest from pharmaceutical companies and researchers alike.

The synthesis of 4-[4-(2-Methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidine involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the piperazine ring, the introduction of the methylsulfanyl group, and the attachment of the trifluoromethyl moiety. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, facilitating its transition from laboratory research to clinical applications.

In conclusion, 4-[4-(2-Methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)-6-(trifluoromethyl)pyrimidine (CAS No. 2640949-49-9) represents a promising candidate in the development of novel therapeutics for a range of diseases. Its unique chemical structure and diverse biological activities make it a valuable asset in the field of medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full potential, paving the way for new treatments that can improve patient outcomes and quality of life.